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Compound of Interest

Compound Name:
4-Chlorophenyl-1,2-epoxybutane-

d5

Cat. No.: B563203 Get Quote

Technical Guide: 4-Chlorophenyl-1,2-
epoxybutane-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorophenyl-1,2-
epoxybutane-d5, a deuterated internal standard valuable in bioanalytical and drug metabolism

studies. This document outlines its physicochemical properties, a plausible synthetic route,

analytical methodologies, and a representative Certificate of Analysis.

Physicochemical Properties
4-Chlorophenyl-1,2-epoxybutane-d5 is the deuterium-labeled form of 4-Chlorophenyl-1,2-

epoxybutane. The incorporation of five deuterium atoms provides a distinct mass shift, making

it an ideal internal standard for quantitative analysis by mass spectrometry.[1]
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Property Value Reference

Chemical Name
2-[2-(4-

Chlorophenyl)ethyl]oxirane-d5
[2]

CAS Number 1189717-28-9 [2]

Molecular Formula C₁₀H₆D₅ClO [2][3]

Molecular Weight 187.68 g/mol [2][3]

Appearance Colorless Oil [2]

Storage 2-8°C Refrigerator [2]

Synthesis Pathway
While a specific, detailed synthesis protocol for 4-Chlorophenyl-1,2-epoxybutane-d5 is not

publicly available, a plausible synthetic route can be conceptualized based on established

organic chemistry principles for epoxidation and deuteration. The synthesis of its non-

deuterated analog, 1,2-epoxybutane, is typically achieved through the epoxidation of 1-butene.

[4][5] A potential pathway for the deuterated compound could involve the use of a deuterated

starting material.

A possible synthetic approach is outlined in the diagram below. This pathway is illustrative and

may not represent the actual industrial synthesis method.

Starting Materials

Intermediate Formation Final Product

4-Chlorobenzene-d5

Friedel-Crafts Alkylation

But-1-ene

1-(4-Chlorophenyl-d5)but-1-ene Epoxidation
(e.g., m-CPBA) 4-Chlorophenyl-1,2-epoxybutane-d5
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A plausible synthetic pathway for 4-Chlorophenyl-1,2-epoxybutane-d5.

Analytical Methodology
As an internal standard, 4-Chlorophenyl-1,2-epoxybutane-d5 is primarily utilized in

quantitative analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] These techniques allow for the

accurate quantification of the non-deuterated analyte in complex biological matrices.

Representative Analytical Workflow
The general workflow for utilizing a deuterated internal standard in a quantitative assay is

depicted below.
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Sample Preparation

Instrumental Analysis

Data Processing

Biological Sample
(e.g., Plasma, Urine)

Spike with
4-Chlorophenyl-1,2-epoxybutane-d5

Extraction
(e.g., LLE, SPE)

LC or GC Separation

Mass Spectrometric Detection
(e.g., MRM, SIM)

Quantification using
Analyte/IS Peak Area Ratio

Click to download full resolution via product page

A typical analytical workflow using a deuterated internal standard.

Representative Certificate of Analysis
While an official Certificate of Analysis for a specific lot is proprietary, the following table

represents the typical data and specifications provided for a high-purity deuterated standard.
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Test Specification Result Method

Appearance Colorless Oil Conforms Visual

Purity (by GC-MS) ≥ 98.0% 99.5% GC-MS

Isotopic Enrichment ≥ 99 atom % D 99.6 atom % D Mass Spectrometry

¹H NMR Conforms to Structure Conforms ¹H NMR

Mass Spectrum Conforms to Structure Conforms Mass Spectrometry

Residual Solvents As per USP <467> Complies Headspace GC

Applications
4-Chlorophenyl-1,2-epoxybutane-d5 is identified as a deuterium-labeled version of

Butoconazole Impurity 6.[1] Its primary application is as an internal standard for the quantitative

analysis of the corresponding non-deuterated impurity in pharmaceutical preparations and

biological samples.[1] The use of a stable isotope-labeled internal standard is crucial for

correcting for matrix effects and variations in sample preparation and instrument response,

thereby ensuring the accuracy and precision of the analytical method.

Safety and Handling
For detailed safety and handling information, it is essential to refer to the Safety Data Sheet

(SDS) provided by the supplier. As a general precaution, this chemical should be handled in a

well-ventilated area by trained personnel wearing appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data and scientific principles. It does not constitute a formal Certificate of Analysis for

any specific product lot. Users should always refer to the documentation provided by their

chemical supplier for definitive specifications and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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